Cas no 61978-94-7 (5-Decyne-4,7-diol, 2,9-dimethyl-)

• Product Name: 5-Decyne-4,7-diol, 2,9-dimethyl-
• CAS No: 61978-94-7
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 1633016
• PubChem ID: 20213134
• Update Time: 2025-04-21

5-Decyne-4,7-diol, 2,9-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Decyne-4,7-diol, 2,9-dimethyl-
• 2,9-dimethyldec-5-yne-4,7-diol
• 61978-94-7
• DTXSID20603658
• SCHEMBL10794964

• Inchi： 1S/C12H22O2/c1-9(2)7-11(13)5-6-12(14)8-10(3)4/h9-14H,7-8H2,1-4H3
• InChI Key： NDZAIJYMNAJWFJ-UHFFFAOYSA-N
• SMILES： OC(C#CC(CC(C)C)O)CC(C)C

Computed Properties

• Exact Mass: 198.16206
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46